3-Methyl-[1,2]oxazolo[5,4-b]pyridine-5-carbaldehyde

• IUPAC Name: 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-carbaldehyde
• InChI: InChI=1S/C8H6N2O2/c1-5-7-2-6(4-11)3-9-8(7)12-10-5/h2-4H,1H3
• InChI Key: QTFVKXSSLLKEOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C=C(C=N2)C=O
• Molecular Formula: C8H6N2O2
• Molecular Weight: 162.15 g/mol

Description

“3-Methyl-[1,2]oxazolo[5,4-b]pyridine-5-carbaldehyde” is a chemical compound with the CAS Number: 1253696-31-9. Its IUPAC name is 3-methylisoxazolo[5,4-b]pyridine-5-carbaldehyde. The molecular weight of this compound is 162.15.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H6N2O2/c1-5-7-2-6 (4-11)3-9-8 (7)12-10-5/h2-4H,1H3. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature.

Mechanism of Action

The mechanism of action of 3-Methyl-[1,2]oxazolo[5,4-b]pyridine-5-carbaldehyde is not fully understood, but it is thought to act on certain neurotransmitter receptors in the brain. Specifically, it has been shown to have activity on the GABA-A receptor, which is involved in the regulation of anxiety and other neurological functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. In addition to its activity on neurotransmitter receptors, it has also been shown to have effects on the immune system and on certain enzymes involved in cellular metabolism. It has also been shown to have antioxidant properties, which may be relevant to its potential use in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Methyl-[1,2]oxazolo[5,4-b]pyridine-5-carbaldehyde in lab experiments is its unique chemical structure, which may make it useful for studying certain biological processes. However, there are also some limitations to its use, including its potential toxicity and the fact that it may not be suitable for all types of experiments.

Future Directions

There are many potential future directions for research involving 3-Methyl-[1,2]oxazolo[5,4-b]pyridine-5-carbaldehyde. One area of interest is in the development of new drugs based on this compound, either for the treatment of neurological disorders or for the treatment of cancer. Other potential areas of research include the study of its effects on other neurotransmitter receptors, as well as its potential use in the treatment of other diseases or conditions. Overall, the unique properties of this compound make it an exciting area of research with many potential applications in the future.

Scientific Research Applications

3-Methyl-[1,2]oxazolo[5,4-b]pyridine-5-carbaldehyde has a wide range of potential applications in scientific research. One area of interest is in the study of neurological disorders, as this compound has been shown to have activity on certain neurotransmitter receptors in the brain. It has also been studied for its potential use in the treatment of cancer, as it has been shown to have anti-tumor activity in some cell lines.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.